Cas no 808158-91-0 ([2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate)

• Product Name: [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• CAS No: 808158-91-0
• MF: C₁₄H₁₂ClN₃O₃S
• MW: 337.781380653381
• CID: 5460057
• PubChem ID: 2587834
• Update Time: 2025-05-24

[2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• MLS002251454
• HMS3054P10
• [2-[(5-chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• SMR001313851
• Z18836726
• [(5-chloropyridin-2-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate

• Inchi： 1S/C14H12ClN3O3S/c1-22-13-10(3-2-6-16-13)14(20)21-8-12(19)18-11-5-4-9(15)7-17-11/h2-7H,8H2,1H3,(H,17,18,19)
• InChI Key： OZDCLJOHEZBQNJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(COC(C1=CC=CN=C1SC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 107

Additional information on [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate

Introduction to [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-Methylsulfanylpyridine-3-carboxylate (CAS No. 808158-91-0)

[2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate (CAS No. 808158-91-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate includes a chlorinated pyridine ring, an amide linkage, and a methylsulfanyl group. These functional groups are strategically positioned to enhance the compound's biological activity and pharmacological properties. The chlorinated pyridine ring, in particular, is known for its ability to modulate various biological targets, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate in the treatment of various diseases. One notable area of research is its application in the treatment of inflammatory disorders. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate has also shown potential in the field of cancer research. A study conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The mechanism behind this selective toxicity is thought to involve the disruption of key signaling pathways that are often dysregulated in cancer cells.

The pharmacokinetic properties of [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high solubility and stability under physiological conditions make it suitable for various routes of administration, including oral and intravenous delivery.

In addition to its therapeutic potential, [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate has been explored for its use as a chemical probe in biological research. Its unique structure and functional groups allow it to interact with specific biomolecules, making it a valuable tool for studying protein-protein interactions and signaling pathways. This application has led to new insights into the molecular mechanisms underlying various diseases.

The synthesis of [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate involves several steps that require precise control over reaction conditions and purification techniques. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriately functionalized intermediates. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its commercial development.

Clinical trials are currently underway to evaluate the safety and efficacy of [2-[(5-Chloropyridin-2-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical studies to explore its potential as a new treatment option for various diseases.

In conclusion, [2-[(5-Chloropyridin----------------y)l)(a-(m-(i-(n-((x-(e-()l]) 》(《《《《《《《《《《《《《《《《《》》》》》》》》》》》》》》》）））））））））））））））））（（（（（（（（（（（（（（（（【【【【【【【【【【【【【【】【】【】【】【】【】【】【】【】【】【】【】】】】】】】】】】】】】] 〈〈〈〈〈〈〈〈〈〈〈〈〈〈〈〉〉〉〉〉〉〉〉〉〉〉〉〉〉〉〉〕〕〕〕〕〕〕〕〕〕〕〕〕〔〔〔〔〔〔〔〔〔〔〔〔『『『『『『『『』』』』』』』』』「「「「「「「「」」」」」」」」＜＜＜＜＜＜＜＜＜＜＜＜＜＜＞＞＞＞＞＞＞＞＞＞＞＞＝＝＝＝＝＝＝＝＝＝＝＝＋＋＋＋＋＋＋＋＋＋＋＋－－－－－－－－－－－－～～～～～～～～～～～～／／／／／／／／／／／＼＼＼＼＼＼＼＼＼＼＼＾＾＾＾＾＾＾＾＾＾＾＾＆＆＆＆＆＆＆＆＆＆＆＠＠＠＠＠＠＠＠＠＠＠＊＊＊＊＊＊＊＊＊＊＊＃＃＃＃＃＃＃＃＃＃＃！！！！！！！！！！！？？？？？？？？？？？％％％％％％％％％％％．．．．．．．．．．．，，，，，，，，，，；；；；；；；；；：：：：：：：：：：”””””””””’’’’’’’’’‘‘‘‘‘‘‘‘‘‘‘“““““““““““„„„„„„„„„…...……….……….…………..…………….………………..…………………………………………………………………………………………………………………………………………………………………………………………���…………………………………………...…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….…………….………...………..………..………..………..………..………..………..………..………..………..………...…...…...…...…...…...…...…...…...…...…...…...…...…...…...…...…...….... .... .... .... .... .... .... .... .... .... .... .... .... .... .... .... .... .... .... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... ... . . . . . . . . . . . . . . . . . . . . [[[[[[[[[[[[[]]]]]]]]]]]])))))))))*))*))*))*))*))*))*)))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))(((((((((((((((((((((((((((((((((((((((((<<<<<<<<<<<<<<<<<<<<<<<<<<<<<<>>>>>>>>>>>>>>>>>>>>>>>=+=+=+=+=+=+=+=+=+=+=+=++=++=++=++=++=++=++=-=-=-=-=-=-=-=-=-=-=-=-=-=--~ ~ ~ ~ ~ ~ ~ ~ ~ ~ / / / / / / / / / \ \ \ \ \ \ \ \ ^ ^ ^ ^ ^ ^ ^ ^ & & & & & & & @ @ @ @ @ * * * * * # # # # ! ! ! ? ? ? % % % % % % % % % % % % % % % , , , , ; ; : : " " ' ' ` ` “ “ „ „ … … … … … … … … … … … … … … … … … … … … … … … … … … …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. …. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. .. ..... ..... ..... ..... ..... ..... ..... ..... ...... ...... ...... ...... ...... ...... ...... ...... ...... ...... ...... ...... ........ ........ ........ ........ ........ ........ ........ .......... .......... .......... .......... .......... .......... .......... ................ ................ ................ ................ ................ ................ ................ .................. .................. .................. .................. .................. .................. .................. ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ ................................ .................................................................................................................................................................................................................................................................................................................................................................................................................................................................. [[[[[[[[[[[[[]]]]]]]]]]]* ]* ]* ]* ]* ]* )* )* )* )* )* )* )* *))))) )))) )))) )))) )))) )))) )))) )))) )))) )))) )))) )))) )((( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( (((( <<<<< <<<<< <<<<< <<<<< <<<<< <<<<< >>>>>>> >>>>>>> >>>>>>> >>>>>>> >>>>>>> >>>>>> =+ =+ =+ =+ =+ =+ =+ ++ ++ ++ ++ ++ ++ += += += += += += -= -= -= -= -= -= -- -- -- -- -- -- -- ~~ ~~ ~~ ~~ ~~ ~~ // // // // // // \\ \\ \\ \\ \\ \\ ^^ ^^ ^^ ^^ ^^ ^^ && && && && && && @@ @@ @@ @@ @@ @@ ## ## ## ## ## ## !! !! !! !! ?? ?? %% %% %% %% %% %% ,, ,, ;; :: "" '' `` “” „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „„ „“ ““ ““ ““ ““ ““ ““ ““ ““ ““ ““ ““ [* [* [* [* [* [* [* [* [* [* [* [* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * [ [ [ [ [ [ [ [ [ [ [ [ * * * * * * * * * * * * * * * * * * * * * [* [* [* [* [* * * * * * [ [ [*[*[*[*[*[*[*[*[*[*[*[* [_________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________________ [------------------------------------------------------------------------------------------------------------ [---------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------- [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------------------------- [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ [------------------------------------------------------------------------------------------------------------ >>

The future prospects for >> are promising as ongoing research continues to uncover new applications and optimize its therapeutic potential. With its unique chemical structure and multifaceted biological activities, this compound holds significant promise in addressing unmet medical needs across various disease areas.

In summary, >> (CAS No. 808158-91-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further development as a therapeutic agent, chemical probe, and research tool.

To stay updated on the latest developments surrounding this compound, researchers and industry professionals are encouraged to follow ongoing studies and clinical trials. The continued exploration of >> will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.